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Compound of Interest

Compound Name: Floranol
CAS No.: 502685-14-5
Cat. No.: B1259342
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals
Introduction

Floranol, a prenylated flavanonol, has been identified as a compound of interest due to its
potential pharmacological activities. This technical guide provides a comprehensive overview of
the preliminary biological screening of Floranol, with a focus on its vasorelaxant effects. The
information presented herein is based on available scientific literature and is intended to
provide researchers, scientists, and drug development professionals with a foundational
understanding of Floranol's biological profile. This document adheres to stringent data
presentation and visualization requirements to facilitate clear and concise interpretation.

Chemical Identity

e Systematic Name: (2R,3R)-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-6-methoxy-8-(3-methylbut-
2-enyl)-4H-1-benzopyran-4-one[1]

e Molecular Formula: C21H2207[2]
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e Molecular Weight: 386.4 g/mol [2]
e Source: Isolated from the roots of Dioclea grandiflora (Fabaceae)[1]

Pharmacological Activity: Vasorelaxation

The primary biological activity of Floranol reported in the literature is its vasorelaxant effect.
The following table summarizes the quantitative data from the key study.

Table 1: Vasorelaxant Activity of Floranol

Pre-contraction

Assay System Test Compound ICs0 (M)
Agent

Endothelium-

containing rat aortic 0.1 uM Phenylephrine  Floranol 199+24

rings

Experimental Protocols

A detailed methodology for the vasorelaxant activity assay is provided below.

Vasorelaxant Activity Assay

Objective: To determine the concentration-dependent vasodilator effect of Floranol on isolated

rat aortic rings.
Materials and Methods:
o Tissue Preparation:
o Thoracic aortas are isolated from rats.
o The aortas are cleaned of adherent connective tissue and cut into rings.

o The integrity of the endothelium is maintained for the primary experiments. For
mechanistic studies, the endothelium can be mechanically removed.

e Experimental Setup:
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o Aortic rings are mounted in organ baths containing a physiological salt solution,
maintained at 37°C, and continuously aerated with a mixture of 95% Oz and 5% COs-.

o The rings are connected to isometric force transducers to record changes in tension.

e Protocol:
o The aortic rings are allowed to equilibrate under a resting tension.

o The rings are pre-contracted with a submaximal concentration of phenylephrine (0.1 uM)
to induce a stable tonic contraction.

o Once a stable contraction is achieved, cumulative concentrations of Floranol are added to
the organ bath.

o The relaxation response is recorded as a percentage of the pre-contraction induced by
phenylephrine.

o The concentration of Floranol that produces 50% relaxation of the pre-contracted tone is
determined as the ICso value.

e Mechanistic Studies:

o To investigate the role of the endothelium and nitric oxide (NO) synthase, experiments are
repeated in endothelium-denuded aortic rings or in the presence of a NO-synthase
inhibitor, such as L-NAME.[1]

Mechanism of Action

The vasorelaxant effect of Floranol appears to be independent of the endothelium and the
nitric oxide-synthase pathway.[1] This was concluded from experiments where the removal of
the endothelium or the pre-treatment of the aortic rings with L-NAME, a NO-synthase inhibitor,
did not significantly alter the ICso and Emax values for Floranol-induced vasorelaxation.[1] This
suggests that Floranol likely exerts its vasorelaxant effect by acting directly on the vascular
smooth muscle cells.[1]

Visualizations
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Experimental Workflow for Vasorelaxation Assay
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Caption: Workflow for the vasorelaxant activity screening of Floranol.
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Caption: Proposed direct action of Floranol on vascular smooth muscle cells.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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